Cas no 948290-34-4 ((7-Chloro-8-methyl-quinolin-4-yl)-hydrazine)

• Product Name: (7-Chloro-8-methyl-quinolin-4-yl)-hydrazine
• CAS No: 948290-34-4
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• CID: 5249178
• Update Time: 2025-06-11

(7-Chloro-8-methyl-quinolin-4-yl)-hydrazine Chemical and Physical Properties

Names and Identifiers

• (7-Chloro-8-methyl-quinolin-4-yl)-hydrazine

• Inchi： 1S/C10H10ClN3/c1-6-8(11)3-2-7-9(14-12)4-5-13-10(6)7/h2-5H,12H2,1H3,(H,13,14)
• InChI Key： PGKYDYFTIDVDTE-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(Cl)C=2C)C(NN)=CC=1

Additional information on (7-Chloro-8-methyl-quinolin-4-yl)-hydrazine

Compound CAS No. 948290-34-4: (7-Chloro-8-methyl-quinolin-4-yl)-hydrazine

The compound CAS No. 948290-34-4, also known as 7-Chloro-8-methyl-quinolin-4-yl-hydrazine, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of quinoline derivatives, which have been extensively studied due to their diverse biological activities and potential applications in pharmaceuticals. The structure of this compound consists of a quinoline ring system with a hydrazine group attached at the 4-position, along with a chlorine atom at the 7-position and a methyl group at the 8-position. These substituents play a crucial role in determining the compound's chemical properties, reactivity, and biological activity.

Recent studies have highlighted the importance of quinoline derivatives in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial activities. The presence of the hydrazine group in 7-Chloro-8-methyl-quinolin-4-yl-hydrazine adds to its versatility, as hydrazines are known to form bioisosteres and participate in various chemical reactions, such as condensation reactions and the formation of heterocyclic compounds. This makes it a valuable intermediate in the synthesis of more complex molecules with potential pharmacological applications.

The synthesis of CAS No. 948290-34-4 involves a series of well-established organic reactions, including nucleophilic substitutions, reductions, and cyclizations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, one common approach involves the reaction of chloroquinoline derivatives with hydrazine hydrate under specific conditions to form the corresponding hydrazone. The methyl group at the 8-position and the chlorine atom at the 7-position are introduced during earlier stages of synthesis to ensure proper substitution patterns.

One of the most promising applications of 7-Chloro-8-methyl-quinolin-4-yl-hydrazine lies in its potential as a lead compound for drug development. Preclinical studies have demonstrated its ability to inhibit certain enzymes and pathways associated with diseases such as cancer and neurodegenerative disorders. For example, recent research has shown that this compound exhibits selective inhibition against tyrosine kinases, which are key players in cancer cell proliferation and survival.

In addition to its pharmacological applications, CAS No. 948290-34-4 has also been investigated for its role in materials science. The quinoline framework is known for its stability and ability to form coordination complexes with metal ions, making it a candidate for use in catalysis or as a building block for advanced materials. The hydrazine group further enhances its potential in these areas by providing additional sites for functionalization.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of 7-Chloro-8-methyl-quinolin-4-ylihydrazine is essential for ensuring its safe use and disposal. Recent studies have focused on evaluating its biodegradability under various environmental conditions, as well as its potential impact on aquatic ecosystems. These studies are critical for complying with regulatory requirements and minimizing ecological risks associated with its production and application.

In conclusion, CAS No. 948290–34–4, or 7-Chloro–8–methyl–quinolin–4–yl–hydrazine, is a versatile compound with significant potential across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as an important tool for future research and development efforts.